molecular formula C16H23NO3 B8710192 {[2,6-Bis(propan-2-yl)phenyl]carbamoyl}methyl acetate

{[2,6-Bis(propan-2-yl)phenyl]carbamoyl}methyl acetate

Cat. No.: B8710192
M. Wt: 277.36 g/mol
InChI Key: VTRNTMGFPUYNMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{[2,6-Bis(propan-2-yl)phenyl]carbamoyl}methyl acetate is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23NO3

Molecular Weight

277.36 g/mol

IUPAC Name

[2-[2,6-di(propan-2-yl)anilino]-2-oxoethyl] acetate

InChI

InChI=1S/C16H23NO3/c1-10(2)13-7-6-8-14(11(3)4)16(13)17-15(19)9-20-12(5)18/h6-8,10-11H,9H2,1-5H3,(H,17,19)

InChI Key

VTRNTMGFPUYNMN-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)COC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of acetoxyacetyl chloride (13.5 g, 98.7 mmol) in toluene (70 mL) at 0° C. is added dropwise via a dropping funnel a solution of 2,6-diisopropylaniline (17.5 g, 98.7 mmol) and triethylamine (20.6 mL, 148.1 mmol) in toluene (20 mL). After completion of the addition, the mixture is allowed to warm to room temperature and stirred for 24 hours. The mixture is filtered through a small pad of silica gel. The filtrate is concentrated to afford 11 g of a brown solid. The precipitate is suspended in ethyl acetate and stirred overnight. After filtration, the filtrate is concentrated to give another 10 g of a brown solid. Recrystallization (ethyl acetate/hexane) of the combined material provided 12 g of the title compound as an off-white solid; mp 179°-182° C.
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
20.6 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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